N-cyclohexyl-5-{1-[(5-formyl-2-methoxyphenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl}pentanamide

Specification

• CAS No.: 1040680-63-4
• Molecular Formula: C28H33N3O5
• Molecular Weight: 491.6 g/mol
• IUPAC Name: N-cyclohexyl-5-[1-[(5-formyl-2-methoxyphenyl)methyl]-2,4-dioxoquinazolin-3-yl]pentanamide
• Standard InChI: InChI=1S/C28H33N3O5/c1-36-25-15-14-20(19-32)17-21(25)18-31-24-12-6-5-11-23(24)27(34)30(28(31)35)16-8-7-13-26(33)29-22-9-3-2-4-10-22/h5-6,11-12,14-15,17,19,22H,2-4,7-10,13,16,18H2,1H3,(H,29,33)
• Standard InChI Key: PSWALTDZYBPHRZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C=O)CN2C3=CC=CC=C3C(=O)N(C2=O)CCCCC(=O)NC4CCCCC4
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)CN2C3=CC=CC=C3C(=O)N(C2=O)CCCCC(=O)NC4CCCCC4

Introduction

N-cyclohexyl-5-{1-[(5-formyl-2-methoxyphenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl}pentanamide, identified by the ChemDiv Compound ID F142-0389, is a complex organic compound used in screening processes. Its molecular formula is C28H33N3O5, indicating a structure that includes a quinazoline core, a cyclohexyl group, and a formyl-2-methoxyphenyl moiety.

Availability and Packaging

This compound is available from ChemDiv in various formats, including glass vials and 96-tube racks, which are suitable for high-throughput screening applications. The compound is typically shipped within a week worldwide.

Potential Applications

While specific applications of N-cyclohexyl-5-{1-[(5-formyl-2-methoxyphenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl}pentanamide are not detailed in the available literature, compounds with similar structural motifs are often explored for their potential biological activities, such as anticancer, anti-inflammatory, or antimicrobial properties. The quinazoline core is particularly noted for its presence in drugs targeting various enzymes and receptors.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity screening, and structure-activity relationship (SAR) analysis. The compound's complex structure suggests potential for interaction with multiple biological targets, making it an interesting candidate for further investigation.